Cas no 1784385-71-2 (4-(3-amino-1-hydroxypropyl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(3-amino-1-hydroxypropyl)-5-bromo-2-methoxyphenol
• CAS No: 1784385-71-2
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6066186
• PubChem ID: 84046514
• Update Time: 2025-05-25

4-(3-amino-1-hydroxypropyl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1-hydroxypropyl)-5-bromo-2-methoxyphenol
• EN300-1924703
• 1784385-71-2

• Inchi： 1S/C10H14BrNO3/c1-15-10-4-6(8(13)2-3-12)7(11)5-9(10)14/h4-5,8,13-14H,2-3,12H2,1H3
• InChI Key： PXHGCRZLAIMANA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(CCN)O)OC)O

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-(3-amino-1-hydroxypropyl)-5-bromo-2-methoxyphenol

4-(3-Amino-1-Hydroxypropyl)-5-Bromo-2-Methoxyphenol (CAS No. 1784385-71-2)

The compound 4-(3-amino-1-hydroxypropyl)-5-bromo-2-methoxyphenol, identified by the CAS number 1784385-71-2, is a structurally complex aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its phenolic backbone, which serves as a versatile platform for functionalization. The presence of a bromine atom at the 5-position, a methoxy group at the 2-position, and a hydroxyl-amino propyl side chain at the 4-position introduces unique electronic and steric properties, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of phenolic compounds in drug discovery, particularly in the context of their antioxidant and anti-inflammatory properties. The hydroxyl group in phenols is known to play a critical role in these activities, and the additional functional groups in this compound further enhance its potential biological effects. For instance, the amino group at the 3-position of the propyl chain can participate in hydrogen bonding, which is essential for interactions with biological targets such as enzymes or receptors.

The bromine atom at the 5-position introduces halogenation, which can influence the compound's solubility, stability, and reactivity. Brominated aromatic compounds are often employed in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as absorption and metabolism. Additionally, the methoxy group at the 2-position contributes to electronic effects, potentially enhancing or diminishing the activity of other functional groups through resonance or inductive effects.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The synthesis of 4-(3-amino-1-hydroxypropyl)-5-bromo-2-methoxyphenol typically involves multi-step processes that include nucleophilic aromatic substitution, hydroxylation, and aminoalkylation reactions. These methods require meticulous control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead molecule for treating neurodegenerative diseases due to its ability to inhibit specific enzymes associated with oxidative stress. Furthermore, its unique structure makes it a candidate for use in materials science, particularly in the development of advanced polymers or sensors that require specific chemical functionalities.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches complement experimental studies and aid in optimizing its structure for desired applications.

In conclusion, 4-(3-amino-1-hydroxypropyl)-5-bromo-2-methoxyphenol, with its CAS number 1784385-71-2, represents a valuable compound with diverse applications across multiple scientific disciplines. Its intricate structure offers opportunities for further exploration and innovation, particularly in drug development and materials science.